Cas no 23233-33-2 (3-Bromo-4-fluoro-benzoic Acid Ethyl Ester)

• Product Name: 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester
• CAS No: 23233-33-2
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD06204378
• CID: 851351
• Update Time: 2025-10-28

3-Bromo-4-fluoro-benzoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-fluorobenzoate
• 2-FORMYL-4-(TRIBUTYLSTANNYL)THIAZOLE
• 3-Bromo-4-fluorobenzoic acid ethyl ester
• 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester
• Aethyl-3-brom-4-fluorobenzoat
• Benzoic acid, 3-bromo-4-fluoro-, ethyl ester
• FDVAAQDTTZNHKG-UHFFFAOYSA-N
• SBB068719
• ETHYL3-BROMO-4-FLUOROBENZOATE
• SY023541
• AM803563
• V4551

• MDL： MFCD06204378
• Inchi： 1S/C9H8BrFO2/c1-2-13-9(12)6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3
• InChI Key： FDVAAQDTTZNHKG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)OCC)=C1)F

Computed Properties

• Exact Mass: 245.96900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.30000
• LogP: 2.76490

Additional information on 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester

3-Bromo-4-fluoro-benzoic Acid Ethyl Ester (CAS No. 23233-33-2): A Comprehensive Overview

3-Bromo-4-fluoro-benzoic Acid Ethyl Ester, also known by its CAS registry number 23233-33-2, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of benzoic acid esters, characterized by its bromine and fluorine substituents on the aromatic ring. The presence of these halogens imparts unique electronic properties, making it a valuable intermediate in various chemical syntheses and applications.

The structure of 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester consists of a benzene ring with bromine at the 3-position and fluorine at the 4-position. The benzoic acid moiety is esterified with an ethyl group, which enhances its solubility in organic solvents and facilitates its use in various chemical reactions. This compound is often employed as a building block in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

Recent studies have highlighted the potential of 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester in drug discovery. Researchers have utilized this compound as a key intermediate in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases. Its unique electronic properties make it an ideal candidate for modulating biological pathways, particularly those involving enzyme inhibition or receptor binding.

In addition to its role in drug discovery, 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester has found applications in materials science. Its ability to undergo various types of coupling reactions has made it a valuable precursor for the synthesis of advanced materials, such as polymers and nanoparticles. Recent advancements in click chemistry have further expanded its utility, enabling the rapid construction of complex molecular architectures.

The synthesis of 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester typically involves multi-step processes, often starting from bromobenzene or fluorobenzene derivatives. Modern synthetic strategies emphasize sustainability and efficiency, with researchers exploring catalytic methods and green chemistry approaches to minimize environmental impact. These efforts have led to the development of more eco-friendly routes for producing this compound.

From a toxicological perspective, 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester has been subjected to rigorous safety assessments to ensure its safe handling and use. Studies have shown that while it exhibits moderate toxicity in certain experimental models, its risk profile can be managed through appropriate safety protocols. Regulatory agencies continue to monitor its use to ensure compliance with international standards for chemical safety.

In conclusion, 3-Bromo-4-fluoro-benzoic Acid Ethyl Ester (CAS No. 23233-33-2) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a key intermediate in contemporary chemical research. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations across various industries.